Cas no 1479181-94-6 (2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1479181-94-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5737865
• PubChem ID: 136103396
• Update Time: 2025-10-25

2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• CS-0349387
• 1479181-94-6
• 2-(2-aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one
• AKOS012625538
• 2-(2-Aminopropyl)-6-methylpyrimidin-4(3h)-one
• EN300-1461817
• 4(3H)-Pyrimidinone, 2-(2-aminopropyl)-6-methyl-
• 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C8H13N3O/c1-5(9)3-7-10-6(2)4-8(12)11-7/h4-5H,3,9H2,1-2H3,(H,10,11,12)
• InChI Key： LZCAGKAHFHDQEV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(CC(C)N)N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 284.0±42.0 °C(Predicted)
• pka: 9.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1479181-94-6)

The compound 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1479181-94-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydropyrimidinone core and an aminopropyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic and neurological pathways.

In recent years, the demand for heterocyclic compounds like 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one has surged due to their versatility in medicinal chemistry. This compound's pyrimidine scaffold is a common motif in many FDA-approved drugs, highlighting its relevance in modern therapeutics. Scientists are exploring its role in designing inhibitors for kinase enzymes, which are critical in cancer and inflammatory diseases. Additionally, its amino functional group offers opportunities for further derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties.

The synthesis of 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. As environmental concerns rise, researchers are increasingly adopting eco-friendly protocols to produce such compounds, reducing waste and energy consumption.

From an analytical perspective, 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quantification, which are crucial for quality control in industrial and academic settings. The compound's stability under various conditions is also a key area of investigation, as it influences storage and handling protocols. Recent studies have focused on its solubility and crystallinity, which are vital for formulation development in drug delivery systems.

The potential applications of 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one extend beyond pharmaceuticals. It is being explored in agrochemical research for developing novel pesticides and herbicides with improved efficacy and lower environmental impact. Furthermore, its chelating properties make it a candidate for metal ion sequestration in environmental remediation. These diverse uses underscore its importance in addressing global challenges related to health and sustainability.

In conclusion, 2-(2-Aminopropyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1479181-94-6) represents a promising compound with wide-ranging applications in science and industry. Its structural features and functional groups provide a foundation for innovation in drug design, agriculture, and environmental science. As research progresses, this molecule is poised to play a pivotal role in advancing precision medicine and sustainable technologies, meeting the evolving needs of society.